Cas no 55950-07-7 (Bicuculline Methiodide)

Bicuculline Methiodide structure
Bicuculline Methiodide structure
Product Name:Bicuculline Methiodide
CAS No:55950-07-7
Molecular Formula:C21H20NO6+.I-
Molecular Weight:509.2906
CID:367074
PubChem ID:185826

Bicuculline Methiodide Properties

Names and Identifiers

    • 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,iodide (1:1), (5R)-
    • Bicuculline Methiodide
    • (-)-BICUCULLINE METHIODIDE
    • 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,...
    • 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,
    • (5R)-5-[(6S)-6,8-Dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-1,3-dioxolo[4,5-g]isoquinolinium Iodide
    • 1,3-Dioxolo(4,5-g)isoquinolinium, 5-((6S)-6,8-dihydro-8-oxofuro(3,4-e)-1,3-benzodioxol-6-yl)-5,6,7,8-tetrahydro-6,6-dimethyl-, iodide (1:1), (5R)-
    • AKOS030242442
    • DTXSID40971361
    • 6,6-Dimethyl-5-(8-oxo-6,8-dihydro-2H-furo[3,4-e][1,3]benzodioxol-6-yl)-5,6,7,8-tetrahydro-2H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium iodide
    • 55950-07-7
    • (6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide
    • G77886
    • HKJKCPKPSSVUHY-VOMIJIAVSA-M
    • InChIKey: HKJKCPKPSSVUHY-VOMIJIAVSA-M
    • Inchi: InChI=1S/C21H20NO6.HI/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1/t18-,19+;/m1./s1
    • SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-]

Computed Properties

  • Exact Mass: 509.03400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 509.03353
  • Heavy Atom Count: 29
  • Complexity: 655
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 63.2

Experimental Properties

  • LogP: -0.30790
  • PSA: 63.22000
  • Boiling Point: °Cat760mmHg
  • Melting Point: 175-177°C
  • Flash Point: °C
  • Solubility: H2O: 10 mg/mL, almost clear, greenish-yellow

Bicuculline Methiodide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DEBS-10mg
(-)-BICUCULLINE METHIODIDE
55950-07-7 96%
10mg
$88.00 2025-02-26
A2B Chem LLC
AG24296-10mg
(-)-BICUCULLINE METHIODIDE
55950-07-7 96%
10mg
$126.00 2024-04-19
eNovation Chemicals LLC
Y1251039-50mg
(-)-BICUCULLINE METHIODIDE
55950-07-7 96%
50mg
$400 2023-05-17
TRC
B382505-2mg
Bicuculline Methiodide
55950-07-7
2mg
$ 63.00 2023-04-18

Bicuculline Methiodide Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:55950-07-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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